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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary
2,4-Dimethylphenyl isonicotinate is a specialized ester derivative comprising the

pharmacologically active isonicotinoyl scaffold linked to a lipophilic 2,4-dimethylphenol moiety.

While isonicotinic acid derivatives (e.g., Isoniazid) are cornerstones of antitubercular therapy,

the specific 2,4-dimethylphenyl ester represents an under-explored chemical space with high

potential in prodrug design, fragment-based drug discovery (FBDD), and supramolecular

material science.

This technical guide outlines three high-value research vectors for this compound, supported

by mechanistic rationale and experimental protocols. It is designed for medicinal chemists and

material scientists seeking to leverage this scaffold for novel applications.

Part 1: Chemical Profile & Synthetic Utility
Structural Analysis
The molecule consists of two distinct domains:

The Head (Isonicotinoyl): A pyridine-4-carbonyl group capable of hydrogen bonding (via

Nitrogen) and metal coordination. It is the pharmacophore responsible for antimycobacterial
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activity (via InhA inhibition after activation).

The Tail (2,4-Dimethylphenyl): A bulky, lipophilic aryl group. The ortho-methyl group provides

steric protection to the ester bond, modulating hydrolysis rates, while the para-methyl group

increases overall lipophilicity (LogP), enhancing membrane permeability.

Synthesis Protocol (Steglich Esterification)
To access this compound for research, a high-yield synthesis using DCC/DMAP is

recommended over acid chlorides to prevent side reactions with the electron-rich phenol.

Reagents: Isonicotinic acid (1.0 eq), 2,4-Dimethylphenol (1.1 eq), DCC (1.1 eq), DMAP (0.1

eq), Dichloromethane (DCM).

Step-by-Step Methodology:

Dissolution: Dissolve 1.23 g (10 mmol) of isonicotinic acid in 50 mL of anhydrous DCM under

nitrogen atmosphere.

Activation: Add 1.22 g (10 mmol) of 2,4-dimethylphenol and 122 mg (1 mmol) of DMAP. Stir

for 10 minutes at 0°C.

Coupling: Dropwise add a solution of 2.27 g (11 mmol) DCC in 10 mL DCM over 20 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The

byproduct dicyclohexylurea (DCU) will precipitate.

Purification: Filter off the DCU. Wash the filtrate with 5% NaHCO₃ (2x) and Brine (1x). Dry

over MgSO₄ and concentrate in vacuo.

Crystallization: Recrystallize from Ethanol/Hexane to yield white needles.

Part 2: Core Research Vectors
Vector A: Antitubercular Prodrug Development
Hypothesis: The high lipophilicity of the 2,4-dimethylphenyl group facilitates passive diffusion

through the mycolic acid-rich cell wall of Mycobacterium tuberculosis (Mtb). Once inside,
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esterases (e.g., Mtb esterases) hydrolyze the compound, releasing isonicotinic acid (active

precursor) and 2,4-dimethylphenol (antiseptic).

Target: Multi-Drug Resistant (MDR) Tuberculosis.[1]

Mechanism: "Trojan Horse" delivery of isonicotinic acid.

Key Advantage: The 2,4-dimethyl substitution tunes the hydrolytic half-life, preventing

premature degradation in human plasma while allowing activation within the bacteria.

Vector B: Fragment-Based Drug Discovery (Oncology)
Context: Recent literature identifies N-[4-(2,4-Dimethylphenyl)-2-thiazolyl]-4-

pyridinecarboxamide as a potent inhibitor of Nek2/Hec1, a pathway critical for cancer cell

mitosis.[2] Research Opportunity: 2,4-Dimethylphenyl isonicotinate serves as an ester

bioisostere or a synthetic precursor for this class of kinase inhibitors.

Application: Screen the ester against Nek2 kinase assays to determine if the amide bond is

strictly necessary for binding, or if the ester provides a reversible covalent inhibition

mechanism.

Vector C: Metal-Organic Frameworks (MOFs)
Context: Pyridine esters are "ditopic" ligands. The pyridine nitrogen binds metal centers (Zn,

Cu, Ag), while the bulky phenyl tail acts as a "spacer" that dictates pore size. Research

Opportunity: Use 2,4-Dimethylphenyl isonicotinate to synthesize 1D coordination polymers

or 2D MOFs. The steric bulk of the dimethyl group will prevent dense packing, potentially

creating MOFs with high porosity for gas storage (

or

).

Part 3: Visualizations & Logic Maps
Synthesis & Mechanism Pathway
The following diagram illustrates the synthesis and the biological activation pathway in M.

tuberculosis.
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Caption: Synthesis via Steglich esterification and subsequent "Trojan Horse" activation

mechanism within Mycobacterium tuberculosis.

Structure-Activity Relationship (SAR) Logic
This diagram details how specific structural features of the molecule translate to functional

research areas.
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Caption: SAR mapping linking structural moieties (Pyridine, Ester, Phenyl tail) to specific

research applications.
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Part 4: Experimental Validation Protocols
Minimum Inhibitory Concentration (MIC) Assay
To validate Vector A (Antitubercular activity), use the Resazurin Microtiter Assay (REMA).

Parameter Specification

Strain
M. tuberculosis H37Rv (Reference) & MDR

Clinical Isolates

Media
Middlebrook 7H9 broth supplemented with

OADC

Compound Prep
Dissolve in DMSO (Stock: 10 mM). Serial

dilutions: 100 µM to 0.19 µM

Control Isoniazid (Positive), DMSO (Negative)

Readout
Fluorescence (Excitation 530 nm / Emission 590

nm) after 7 days

Success Criteria
MIC < 10 µM indicates potential as a lead

compound.

Crystal Growth for MOFs
To validate Vector C (Material Science), use Slow Evaporation Technique.

Solution A: Dissolve 0.1 mmol 2,4-Dimethylphenyl isonicotinate in 5 mL Methanol.

Solution B: Dissolve 0.1 mmol

(Silver Nitrate) in 5 mL Acetonitrile.

Mixing: Layer Solution A carefully over Solution B in a narrow test tube.

Growth: Allow to stand in the dark at room temperature for 5-10 days.

Analysis: Harvest crystals for Single Crystal X-Ray Diffraction (SC-XRD).
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SciFinder/CAS.Search Strategy: Substructure search for Isonicotinic acid esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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